Cas no 50290-20-5 (3-Acetyl-1H-quinolin-2-one)

• Product Name: 3-Acetyl-1H-quinolin-2-one
• CAS No: 50290-20-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD10004879
• CID: 365353
• PubChem ID: 599115
• Update Time: 2025-04-19

3-Acetyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 3-acetyl-
• 3-acetyl-1H-quinolin-2-one
• 3-acetylquinolin-2(1H)-one
• MFCD10004879
• DTXSID10344745
• AM806137
• CHEMBL3358721
• 3-Acetyl-2(1H)-quinolinone #
• SB67936
• 3-Acetyl-2-hydroxyquinoline
• 3-acetyl-1,2-dihydroquinolin-2-one
• FT-0756805
• AKOS006305472
• 50290-20-5
• AS-58861
• 3-acetyl quinolone
• SCHEMBL5464080
• YFNDTCZARIEYNK-UHFFFAOYSA-N
• 1,2-Dihydro-3-acetylquinolin-2-one
• CS-0047054
• DA-05424
• 3-Acetyl-1H-quinolin-2-one

• MDL： MFCD10004879
• Inchi： 1S/C11H9NO2/c1-7(13)9-6-8-4-2-3-5-10(8)12-11(9)14/h2-6H,1H3,(H,12,14)
• InChI Key： YFNDTCZARIEYNK-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=O)=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 236-237 ºC (ethyl acetate )
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 46.17